2-(5-(2-Bromophenoxy)pyrimidin-4-yl)-5-ethoxyphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Chemical Properties
2-(5-(2-Bromophenoxy)pyrimidin-4-yl)-5-ethoxyphenol, due to its complex structure, plays a crucial role in the synthesis and study of various pyrimidine derivatives, which are of significant interest in medicinal chemistry. For example, pyrimidine derivatives have been synthesized with potential antiviral activities, particularly against retroviruses, showcasing the importance of the pyrimidine core in pharmaceutical research (Hocková et al., 2003). Additionally, pyridopyrimidinones have been identified as selective aldose reductase inhibitors, indicating their potential in treating complications of diabetes, such as cataracts and neuropathy, through modulation of polyol pathway enzymes (La Motta et al., 2007).
Biological Activities
Research on pyrimidine derivatives has also extended to exploring their analgesic, antipyretic, and DNA cleavage activities, which further emphasizes the therapeutic potential of these compounds. Notably, certain pyrimidine-coumarin conjugates have exhibited significant analgesic and antipyretic effects, comparable to standard drugs like analgin and aspirin, along with notable DNA cleavage capabilities (Keri et al., 2010). Such findings underscore the diverse pharmacological applications of pyrimidine derivatives, ranging from pain management to potential antitumor activities.
Antimicrobial and Antifungal Applications
The synthesis and antimicrobial evaluation of novel pyrimidine derivatives, including those substituted with bromo and chloro groups, have revealed these compounds' capability to inhibit microbial growth. This suggests a promising avenue for developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Mallikarjunaswamy et al., 2017).
properties
IUPAC Name |
2-[5-(2-bromophenoxy)pyrimidin-4-yl]-5-ethoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrN2O3/c1-2-23-12-7-8-13(15(22)9-12)18-17(10-20-11-21-18)24-16-6-4-3-5-14(16)19/h3-11,22H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAFMDJDBVBOLEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=NC=NC=C2OC3=CC=CC=C3Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[5-(2-Bromophenoxy)pyrimidin-4-yl]-5-ethoxyphenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.